2-{[3-tert-butyl-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazol-5-yl]oxy}-N-(2,5-dimethoxyphenyl)acetamide

Specification

• CAS No.: 1020453-68-2
• Molecular Formula: C23H29N5O4
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 2-[5-tert-butyl-2-(4,6-dimethylpyrimidin-2-yl)pyrazol-3-yl]oxy-N-(2,5-dimethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C23H29N5O4/c1-14-10-15(2)25-22(24-14)28-21(12-19(27-28)23(3,4)5)32-13-20(29)26-17-11-16(30-6)8-9-18(17)31-7/h8-12H,13H2,1-7H3,(H,26,29)
• Standard InChI Key: YTSFCVPASKADFZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)N2C(=CC(=N2)C(C)(C)C)OCC(=O)NC3=C(C=CC(=C3)OC)OC)C
• Canonical SMILES: CC1=CC(=NC(=N1)N2C(=CC(=N2)C(C)(C)C)OCC(=O)NC3=C(C=CC(=C3)OC)OC)C

Introduction

The compound 2-{[3-tert-butyl-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazol-5-yl]oxy}-N-(2,5-dimethoxyphenyl)acetamide is a complex organic molecule featuring a pyrazole ring, a pyrimidine moiety, and an acetamide functional group. Its molecular structure includes a tert-butyl group and a dimethoxyphenyl group, contributing to its unique chemical and biological properties. This compound is of interest in medicinal chemistry due to its potential biological activities and structural versatility.

Synthesis

The synthesis of 2-{[3-tert-butyl-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazol-5-yl]oxy}-N-(2,5-dimethoxyphenyl)acetamide likely involves multiple steps, including the formation of the pyrazole ring and the attachment of the acetamide and dimethoxyphenyl groups. A common approach might involve condensation reactions and the use of appropriate catalysts to facilitate the formation of the desired bonds.

Biological Activity and Potential Applications

Compounds with similar structures have shown a range of biological activities, including potential roles in medicinal chemistry and pharmaceutical research. The specific biological activity of 2-{[3-tert-butyl-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazol-5-yl]oxy}-N-(2,5-dimethoxyphenyl)acetamide would depend on its interactions with biological targets, which could be influenced by its unique combination of functional groups.

Comparison with Related Compounds

Compound Name	CAS Number	Key Features
2-{[3-tert-butyl-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazol-5-yl]oxy}-N-(2,5-dimethoxyphenyl)acetamide	1020453-68-2	Contains dimethoxyphenyl group
2-{[3-tert-butyl-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazol-5-yl]oxy}-N-(4-methoxyphenyl)acetamide	1020453-66-0	Features methoxy substitution
2-{[3-tert-butyl-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazol-5-yl]oxy}-N-cyclohexylacetamide	1020453-70-6	Contains cyclohexyl group